Heteromeric guanosine (G)-quadruplex derived antenna modules with directional energy transfer†
Nanoscale Pub Date: 2023-11-17 DOI: 10.1039/D3NR04086K
Abstract
A heteromeric guanosine (G)-quadruplex centered self-assembly approach is developed to prepare compact light-harvesting antenna modules featuring multiple donor dyes and a single toehold region. Due to the mix-and-match nature of our approach, the number and placement of donor dyes can be readily fine-tuned via quadruplex assembly. Moreover, hybridization of the toehold with an acceptor containing sequence results in directional energy transfer ensembles with effective absorption coefficients in the 105 M−1 cm−1 range. These compact antennas exhibit system efficiencies that are comparable to much larger and elaborate DNA architectures containing numerous DNA strands.
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Journal Name：Nanoscale
Research Products
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CAS no.: 102110-73-6
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CAS no.: 10294-48-1
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